Cas no 1226443-89-5 (N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide)

N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide is a synthetic organic compound featuring a unique heterocyclic framework combining furan, thiadiazole, and piperidine moieties. Its structural complexity suggests potential applications in medicinal chemistry, particularly as a scaffold for bioactive molecule development. The presence of the thiadiazole ring may confer stability and binding affinity, while the furan and ethoxyphenyl groups could enhance solubility and pharmacokinetic properties. This compound is of interest for researchers exploring novel pharmacophores, particularly in targeting enzyme inhibition or receptor modulation. Its synthetic route allows for further derivatization, making it a versatile intermediate in drug discovery and chemical biology studies.
N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide structure
1226443-89-5 structure
Product Name:N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide
CAS No:1226443-89-5
MF:C21H24N4O3S
MW:412.505263328552
CID:5782839
PubChem ID:49675910
Update Time:2025-06-12

N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethoxyphenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide
    • F5496-1883
    • N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide
    • 1226443-89-5
    • VU0645432-1
    • N-(2-ethoxyphenyl)-2-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]acetamide
    • AKOS024511335
    • Inchi: 1S/C21H24N4O3S/c1-2-27-17-7-4-3-6-16(17)22-19(26)14-25-11-9-15(10-12-25)20-23-24-21(29-20)18-8-5-13-28-18/h3-8,13,15H,2,9-12,14H2,1H3,(H,22,26)
    • InChI Key: DUIPYLADWGKLJU-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CO2)=NN=C1C1CCN(CC(NC2C=CC=CC=2OCC)=O)CC1

Computed Properties

  • Exact Mass: 412.15691181g/mol
  • Monoisotopic Mass: 412.15691181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 109Ų

N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide Pricemore >>

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Additional information on N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide

Research Brief on N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide (CAS: 1226443-89-5)

N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide (CAS: 1226443-89-5) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a furan-thiadiazole-piperidine scaffold, has shown promising potential as a therapeutic agent in preclinical studies. The growing body of research on this molecule highlights its relevance in drug discovery, particularly in targeting specific biological pathways involved in inflammation, cancer, and infectious diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide. One key area of investigation is its role as a modulator of protein-protein interactions (PPIs) and enzyme inhibition. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a specific kinase implicated in inflammatory responses, with an IC50 value in the nanomolar range. The study further revealed that the compound's furan-thiadiazole moiety plays a critical role in binding to the kinase's active site, thereby disrupting its function.

Another significant aspect of research on this compound involves its pharmacokinetic properties and drug-likeness. A recent pharmacokinetic profiling study conducted in rodent models indicated that N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide exhibits favorable oral bioavailability and metabolic stability, making it a viable candidate for further development. The compound's ability to cross the blood-brain barrier has also been explored, suggesting potential applications in neurological disorders. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active investigation.

In addition to its therapeutic potential, synthetic routes for N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide have been refined to improve yield and scalability. A 2024 patent application disclosed a novel multi-step synthesis protocol that enhances the purity and efficiency of production, addressing previous limitations in large-scale manufacturing. This advancement is expected to facilitate further preclinical and clinical evaluations of the compound.

Looking ahead, the research community anticipates that N-(2-ethoxyphenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}acetamide will continue to be a focal point in drug discovery efforts. Ongoing studies are exploring its potential in combination therapies and its efficacy against resistant strains of pathogens. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications, paving the way for new treatment options in various disease areas.

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